4-Amino-5-methyl-2-(trifluoromethyl)benzonitrile

• Molecular Formula: C9H7F3N2
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 4-amino-5-methyl-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C9H7F3N2/c1-5-2-6(4-13)7(3-8(5)14)9(10,11)12/h2-3H,14H2,1H3
• InChI Key: IMCJXCVCKFBSKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)C(F)(F)F)C#N

Description

4-Amino-5-methyl-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-5-iodo-2-(trifluoromethyl)benzonitrile (commercially available, for example from Key Organics Ltd., Camelford, UK, 640 mg, 2.05 mmol) and potassium carbonate (567 mg, 4.10 mmol) in 1,4-Dioxane (10 ml) was added tetrakis(triphenylphosphine)palladium(0) (237 mg, 0.205 mmol) and trimethylboroxin (1.43 ml, 10.3 mmol) under argon atmosphere. The reaction mixture was heated to 100° C. overnight. The reaction mixture was diluted in EtOAc (100 ml) and water (50 ml). The aqueous was extracted with EtOAc (100 ml). The organics were combined, passed through a phase separator and concentrated to afford 1 g of a yellow oil which was purified by flash chromatography using a Biotage SP4 (eluting a gradient from 30% to 70% EtOAc in hexane). Relevant fractions were combined and concentrated to afford 300 mg of the title compound as a yellow solid.